Cas no 61330-10-7 (Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester)

Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester structure
61330-10-7 structure
Product name:Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
CAS No:61330-10-7
MF:C17H21NO4
MW:303.35294
CID:483716
PubChem ID:21506791

Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
    • diethyl 3-cyano-3-phenylhexanedioate
    • NYGHQVIGELMQHF-UHFFFAOYSA-N
    • DTXSID70615246
    • SCHEMBL11847067
    • 61330-10-7
    • diethyl beta-cyano-beta-phenyladipate
    • Inchi: InChI=1S/C17H21NO4/c1-3-21-15(19)10-11-17(13-18,12-16(20)22-4-2)14-8-6-5-7-9-14/h5-9H,3-4,10-12H2,1-2H3
    • InChI Key: NYGHQVIGELMQHF-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CCC(CC(=O)OCC)(C#N)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 303.14713
  • Monoisotopic Mass: 303.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.4Ų
  • XLogP3: 2.2

Experimental Properties

  • PSA: 76.39

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